Tetraethoxygermane
Description
Tetraethoxygermane, also known as Germanium Ethoxide or Germanium Tetraethoxide, is a chemical compound with the molecular formula C8H20GeO4 . It is a liquid substance and is often used as a chemical intermediate .
Synthesis Analysis
The synthesis of this compound involves the reaction of dialkanolamines RN(CH2CH2O)(CHR’CHR’OH) (R = Me, Ph, PhCH2; R’ = H, Ph) with this compound . This reaction gives either 2,2-diethoxy-1,3,6,2-dioxazagermocanes RN(CH2CH2O)(CHR’CHR’O)Ge(OEt)2 or 1,7,9,15-tetraoxa-4,12-diaza-8-germaspiro[7.7]pentadecanes [RN(CH2CH2O)(CHR’CHR’O)]2Ge depending on the reactant ratio .Molecular Structure Analysis
This compound has a molecular weight of 252.84 g/mol . The 2D chemical structure image of this compound is also called the skeletal formula, which is the standard notation for organic molecules .Chemical Reactions Analysis
The reaction SiCl4 + Ge(OR)4 → GeCl4 + Si(OR)4 was carried out for the first time . Triethoxysilane reduces this compound via intermediate formation of unstable GeH(OEt)3 that transforms into GeO·Et2O or Ge(OH)2 .Physical And Chemical Properties Analysis
This compound has a boiling point of 185-186°C, a density of 1.134 g/mL, a flash point of 62°C, and a melting point of -72°C . Its refractive index at 20°C is 1.4049 . The Delta H Vaporization is 10.3 kcal/mole .Safety and Hazards
Tetraethoxygermane is a combustible liquid and can cause skin and eye irritation . Protective measures such as wearing protective gloves, clothing, and eye/face protection are recommended when handling this substance . In case of fire, water spray or fog, foam, carbon dioxide, or dry chemical should be used to extinguish it .
properties
CAS RN |
1465-55-0 |
|---|---|
Molecular Formula |
C8H20GeO4 |
Molecular Weight |
253 |
Origin of Product |
United States |
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![12-Hydroxy-1,10-bis(4-phenylphenyl)-4,5,6,7-tetrahydroiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocine 12-oxide](/img/structure/B1148544.png)
